Cas no 16851-56-2 (1H-Indole-2-carboxylicacid, 2,3-dihydro-)
1H-Indole-2-carboxylic acid, 2,3-dihydro-, is a saturated derivative of indole-2-carboxylic acid, characterized by the reduction of the 2,3-double bond in the indole ring. This modification enhances its stability and alters its reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's partially hydrogenated structure offers distinct steric and electronic properties, which can influence binding affinity and selectivity in medicinal chemistry applications. Its carboxylic acid functionality provides a versatile handle for further derivatization, enabling the synthesis of amides, esters, and other derivatives. This scaffold is particularly useful in the development of bioactive molecules, including potential therapeutic agents targeting neurological and inflammatory pathways.
16851-56-2 structure
Product Name:1H-Indole-2-carboxylicacid, 2,3-dihydro-
1H-Indole-2-carboxylicacid, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 2,3-dihydro-
- 1H-Indoline-2-carboxylic acid
- DL-INDOLINE-2-CARBOXYLIC ACID
- Indoline-2-carboxylic acid
- 2,3-dihydro-1H-indol-2-carboxylic acid
- 2,3-dihydro-1H-indole-2-carboxylic acid
- 2-indolinecarboxylic acid
- indolin-2-yl carboxylic acid
- Indoline-2-carboxylicAcid,DL
- L-INDOLINE-2-CARBOXYLIC ACID
- (RS)-1H-Indoline-2-carboxylic acid
- (S)-INDOLE-2-CARBOXYLIC ACID
- Indoline-2-carboxylicAcid,DL-
- (S)-1H-INDOLE-2-CARBOXYLIC ACID
- (RS)-INDOLINE-2-CARBOXYLIC ACID
- L-(-)-INDOLINE-2-CARBOXYLIC ACID
- S-(-)-INDOLIUM-2-CARBOXYLIC ACID
- (S)-(-)-INDOLIN-2-CARBOXYLIC ACID
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (.+/-.)-
- CHEBI:167001
- NS00093549
- 16851-56-2
- FT-0625473
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
- indoline-2-carboxlic acid
- SB64226
- SB66118
- ZHU9PQB6S7
- indoline-2-carboxilic acid
- (SR)-Indoline-2-carboxylic acid
- 2-Methyl-5-pyrrolidin-2-yl-pyridine
- CHEMBL23081
- BCP26556
- SCHEMBL91080
- SY004089
- NS00089802
- HMS1661N11
- A810978
- CS-M2631
- R-(+)-Indoline-2-carboxylic acid
- (+/-)-2,3-Dihydroindole-2-carboxylic acid
- UNII-ZHU9PQB6S7
- EINECS 240-875-8
- EN300-31717
- F0001-2065
- AKOS005424480
- FT-0642359
- 78348-24-0
- SDCCGMLS-0065896.P001
- ( inverted exclamation markA)-Indoline-2-carboxylic acid
- I-5090
- (+/-)-Indoline-2-carboxylic acid
- racemic indoline-2-carboxylic acid
- EINECS 278-899-6
- SY003767
- SY003766
- AC-1022
- 2,3-Dihydroindole-2-carboxylic acid
- Z343211224
- DTXSID80868549
- AC-27796
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-
- (+)-indoline-2-carboxylic acid
- FS-4787
- SCHEMBL14003020
- MFCD00010635
- AM20060790
- I0394
- Racemic 2,3-dihydro-1H-indole-2-carboxylic acid
- (1)-Indoline-2-carboxylic acid
- FT-0641734
- (2RS)-2-carboxyindoline
- indoline 2-carboxylic acid
- Indoline-2-carboxylic acid, 97%
-
- Inchi: 1S/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)
- InChI Key: QNRXNRGSOJZINA-UHFFFAOYSA-N
- SMILES: OC(C1CC2C=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.286
- Melting Point: 177 °C (dec.)(lit.)
- Boiling Point: 380 °C at 760 mmHg
- Flash Point: 183.6 °C
- Refractive Index: 1.598
- PSA: 49.33000
- LogP: 1.24580
1H-Indole-2-carboxylicacid, 2,3-dihydro- Security Information
- Hazard Statement: Harmful
- WGK Germany:3
- Hazard Category Code: 43-48/22-62
- Safety Instruction: S22; S36/37
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
- Risk Phrases:R43
1H-Indole-2-carboxylicacid, 2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ12912-5g |
1H-Indole-2-carboxylic acid, 2,3-dihydro-, (±)- |
16851-56-2 | 5g |
$365.00 | 2024-04-20 |
1H-Indole-2-carboxylicacid, 2,3-dihydro- Related Literature
-
Meng-Jie Zhang,Griffin M. Schroeder,Yan-Hong He,Zhi Guan RSC Adv. 2016 6 96693
-
Johanna Schwarz,Burkhard K?nig Green Chem. 2018 20 323
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Manuel Montalbán-López,Thomas A. Scott,Sangeetha Ramesh,Imran R. Rahman,Auke J. van Heel,Jakob H. Viel,Vahe Bandarian,Elke Dittmann,Olga Genilloud,Yuki Goto,María José Grande Burgos,Colin Hill,Seokhee Kim,Jesko Koehnke,John A. Latham,A. James Link,Beatriz Martínez,Satish K. Nair,Yvain Nicolet,Sylvie Rebuffat,Hans-Georg Sahl,Dipti Sareen,Eric W. Schmidt,Lutz Schmitt,Konstantin Severinov,Roderich D. Süssmuth,Andrew W. Truman,Huan Wang,Jing-Ke Weng,Gilles P. van Wezel,Qi Zhang,Jin Zhong,J?rn Piel,Douglas A. Mitchell,Oscar P. Kuipers,Wilfred A. van der Donk Nat. Prod. Rep. 2021 38 130
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Ming-Qing Hua,Lian Wang,Han-Feng Cui,Jing Nie,Xiao-Ling Zhang,Jun-An Ma Chem. Commun. 2011 47 1631
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